Cas no 2472-13-1 (6,7-Dimethoxy-2-tetralone)

• Product name: 6,7-Dimethoxy-2-tetralone
• CAS No: 2472-13-1
• MF: C₁₂H₁₄O₃
• Molecular Weight: 206.2378
• MDL: MFCD00009687
• CID: 43028
• PubChem ID: 609844

6,7-Dimethoxy-2-tetralone Properties

Names and Identifiers

• 6,7-Dimethoxy-3,4-dihydronaphthalen-2(1H)-one
• 6,7-Dimethoxy-3,4-dihydro-2(1H)-naphthalenone
• 6,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-one
• 6,7-Dimethoxy-2-tetralone
• 6,7-dimethoxy-3,4-dihydro-1H-naphthalen-2-one
• 6,7-dimethoxyl-2-tetralone
• 6,7-dimethoxy 1,2,3,4-tetrahydro naphthalene 2-one
• KJPMWVKPVCVZNK-UHFFFAOYSA-N
• 2(1H)-Naphthalenone,3,4-dihydro-6,7-dimethoxy-
• 6,7-dimethoxytetralin-2-one
• BCP28246
• BDBM50159276
• 3363AH
• NE63587
• VZ30590
• AJ-4
• Y11682
• FT-0600508
• SCHEMBL2241521
• AKOS015902219
• 2(1H)-Naphthalenone, 3,4-dihydro-6,7-dimethoxy-
• SB36162
• CS-B0117
• 3,4-dihydro-6,7-dimethoxy-2(1H)-naphthalenone
• 6, 7-dimethoxy-3, 4-dihydro-1H-naphthalen-2-one
• DTXSID50346127
• CS-13390
• CHEMBL192267
• 2472-13-1
• 6,7-Dimethoxy-3,4-dihydro-2(1H)-naphthalenone #
• A817467
• DB-007112

• MDL： MFCD00009687
• Inchi： 1S/C12H14O3/c1-14-11-6-8-3-4-10(13)5-9(8)7-12(11)15-2/h6-7H,3-5H2,1-2H3
• InChIKey： KJPMWVKPVCVZNK-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1=C(C([H])=C2C([H])([H])C(C([H])([H])C([H])([H])C2=C1[H])=O)OC([H])([H])[H]

Computed Properties

• 精确分子量: 206.09400
• 同位素质量: 206.094
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 3
• 重原子数量: 15
• 可旋转化学键数量: 2
• 复杂度: 239
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 35.5
• 互变异构体数量: 3
• Surface Charge: 0
• XLogP3: 1.5

Experimental Properties

• Color/Form: Not available
• Density: 1.14
• Melting Point: 87-89 °C(lit.)
• Boiling Point: 348 °C at 760 mmHg
• 闪点: 348 °C at 760 mmHg
• Refractive Index: 1.537
• PSA: 35.53000
• LogP: 1.76160
• Solubility: Not available

6,7-Dimethoxy-2-tetralone Security Information

• WGK Germany：3

6,7-Dimethoxy-2-tetralone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins